Cas no 2680743-49-9 (benzyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate)

• Product Name: benzyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate
• CAS No: 2680743-49-9
• MF: C₁₂H₉BrClN₃O₂
• MW: 342.575760602951
• CID: 5622203
• PubChem ID: 165926722
• Update Time: 2025-10-31

benzyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297433
• 2680743-49-9
• benzyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate

• Inchi： 1S/C12H9BrClN3O2/c13-9-6-15-11(10(14)16-9)17-12(18)19-7-8-4-2-1-3-5-8/h1-6H,7H2,(H,15,17,18)
• InChI Key： QVSWMJBRMYUMKU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)Cl)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 340.95667g/mol
• Monoisotopic Mass: 340.95667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.1Ų

Additional information on benzyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate

Research Brief on Benzyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate (CAS: 2680743-49-9): Recent Advances and Applications

Benzyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate (CAS: 2680743-49-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazine core and functionalized carbamate group, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to synthesize the latest findings on this compound, highlighting its synthetic utility, biological activity, and emerging applications.

The synthesis of benzyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate involves multi-step organic transformations, often starting from commercially available pyrazine derivatives. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have improved the efficiency and yield of its production. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of pyrazine-based kinase inhibitors, which show promise in targeting oncogenic signaling pathways. The bromo and chloro substituents on the pyrazine ring provide versatile handles for further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

In addition to its synthetic utility, benzyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate has been investigated for its direct biological effects. A recent preprint on bioRxiv reported its moderate inhibitory activity against bacterial dihydrofolate reductase (DHFR), a validated target for antimicrobial therapy. While the compound itself exhibits limited potency, structural modifications—such as the introduction of electron-withdrawing groups or heterocyclic appendages—have yielded derivatives with enhanced efficacy. These findings underscore the compound's potential as a scaffold for antibiotic development, particularly in the face of rising antimicrobial resistance.

Beyond its applications in drug discovery, this compound has also been employed in chemical biology probes. Researchers at the Scripps Research Institute utilized benzyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate as a photoaffinity labeling agent to map protein-ligand interactions in cellular systems. The bromine atom's ability to participate in radical reactions under UV light enabled the covalent capture of transient binding events, providing insights into target engagement dynamics. Such tools are invaluable for elucidating the mechanisms of action of new therapeutic candidates.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. Issues such as metabolic instability and poor solubility have been noted in preclinical studies. However, recent work published in ACS Chemical Biology proposed prodrug strategies and nanoparticle formulations to address these limitations, opening new avenues for translational research. Collaborative efforts between synthetic chemists and pharmacologists will be essential to fully realize the therapeutic potential of this compound class.

In conclusion, benzyl N-(5-bromo-3-chloropyrazin-2-yl)carbamate (CAS: 2680743-49-9) represents a versatile and pharmacologically relevant building block in modern drug discovery. Its dual role as a synthetic intermediate and a bioactive scaffold underscores its value in addressing unmet medical needs. Future research should focus on expanding its structural diversity, improving drug-like properties, and exploring novel biological targets. The compound's trajectory exemplifies the synergy between synthetic chemistry and biomedical innovation in the pursuit of next-generation therapeutics.